Cas no 5825-63-8 (1-(methylsulfonyl)indoline)

• Product Name: 1-(methylsulfonyl)indoline
• CAS No: 5825-63-8
• MF: C₉H₁₁NO₂S
• MW: 197.2541410923
• MDL: MFCD01213175
• CID: 3036999
• PubChem ID: 639972
• Update Time: 2025-04-21

1-(methylsulfonyl)indoline Chemical and Physical Properties

Names and Identifiers

• 1-(methylsulfonyl)indoline
• 1-methanesulfonyl-2,3-dihydro-indole
• MFCD01213175
• AKOS002117636
• CCG-200853
• 657-377-5
• BS-29163
• STK097147
• AG-690/11634978
• DTXSID701274681
• DTXCID001705231
• 1H-indole, 2,3-dihydro-1-(methylsulfonyl)-
• 1-METHANESULFONYL-2,3-DIHYDROINDOLE
• CS-0206906
• 1-methylsulfonyl-2,3-dihydroindole
• 1-(methylsulfonyl)-2,3-dihydro-1H-indole
• SB64535
• 5825-63-8
• SCHEMBL2102471
• (methylsulfonyl)indoline
• EU-0066154
• 2,3-Dihydro-1-(methylsulfonyl)-1H-indole
• 1-Methanesulfonylindoline

• MDL： MFCD01213175
• Inchi： 1S/C9H11NO2S/c1-13(11,12)10-7-6-8-4-2-3-5-9(8)10/h2-5H,6-7H2,1H3
• InChI Key： UTGYXFSLMMMLAZ-UHFFFAOYSA-N
• SMILES： S(C)(N1C2C=CC=CC=2CC1)(=O)=O

Computed Properties

• Exact Mass: 197.05100
• Monoisotopic Mass: 197.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 45.76000
• LogP: 2.15450

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives